Cas no 105184-37-0 (Splenopentin diacetate)

Splenopentin diacetate Properties

Names and Identifiers

• Splenopentin diacetate
• L-Arginyl-L-lysyl-L-alpha-glutamyl-L-valyl-L-tyrosine diacetate
• ARG-LYS-GLU-VAL-TYR
• Splenopentin Acetate
• ARG-LYS-GLU-VAL-TYR ACETATE
• ARG-LYS-GLU-VAL-TYR ACETATE SALT
• SP-5 ACETATE SALT
• SP-5,Splenin Fragment 32-36,Splenopentin
• SPLENIN FRAGMENT 32-36 ACETATE SALT
• SPLENOPENTIN ACETATE SALT
• acetic acid;4-[[6-amino-2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-5-[[1-[[1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• ARG-LYS-GLU-VAL-TYRACETATESALT
• FT-0659533
• 105184-37-0
• +Expand

• InChIKey： VJGQADLDXWXFKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H51N9O9.2C2H4O2/c1-17(2)25(29(47)39-23(30(48)49)16-18-8-10-19(41)11-9-18)40-28(46)22(12-13-24(42)43)38-27(45)21(7-3-4-14-32)37-26(44)20(33)6-5-15-36-31(34)35;2*1-2(3)4/h8-11,17,20-23,25,41H,3-7,12-16,32-33H2,1-2H3,(H,37,44)(H,38,45)(H,39,47)(H,40,46)(H,42,43)(H,48,49)(H4,34,35,36);2*1H3,(H,3,4)
• SMILES： CC(=O)O.CC(=O)O.NCCCCC(C(NC(C(NC(C(NC(CC1C=CC(O)=CC=1)C(=O)O)=O)C(C)C)=O)CCC(=O)O)=O)NC(C(CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 753.40200
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 23
• Monoisotopic Mass: 813.423
• Heavy Atom Count: 57
• Complexity: 1160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 64
• Surface Charge: 0
• Topological Polar Surface Area: 402A^2

Experimental Properties

• LogP: 2.44490
• PSA: 362.47000

Related Categories

• Other Chemical Reagents